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Compound of Interest

Compound Name:
N-Ethyl-2-pentanamine

hydrochloride

Cat. No.: B1652794 Get Quote

CAS Number: 1609396-49-7

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for research and informational purposes only. N-Ethyl-2-
pentanamine hydrochloride is for laboratory use and is not intended for human or veterinary

use.[1] Always consult the specific Safety Data Sheet (SDS) provided by the supplier before

handling this compound.

Introduction
N-Ethyl-2-pentanamine hydrochloride is a secondary amine of interest in organic and

medicinal chemistry. Its structure, featuring both an ethyl and a pentyl group attached to a

nitrogen atom, provides specific steric and electronic properties that make it a useful building

block in synthetic chemistry.[1] The hydrochloride salt form enhances its stability and solubility

in polar solvents, which is an advantage for various laboratory applications.[1] This guide

provides a summary of its chemical properties, synthesis, and analytical methods, based on

available data and established chemical principles.

Chemical and Physical Properties
N-Ethyl-2-pentanamine hydrochloride is a solid at room temperature. While detailed

experimental data on its physical properties are limited in publicly accessible literature, its
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fundamental characteristics have been reported by various chemical suppliers.

Property Value Source

CAS Number 1609396-49-7 [1][2]

Molecular Formula C₇H₁₈ClN [2]

Molecular Weight 151.68 g/mol [1][2]

IUPAC Name

N-ethyl-N-(1-

methylbutyl)amine

hydrochloride

Synonyms
2-Pentanamine, N-ethyl-,

hydrochloride (1:1)
[2]

InChI Key
MIEQCDONVQYIBK-

UHFFFAOYSA-N
[1]

Canonical SMILES CCCC(C)NCC.Cl [2]

Physical Form Solid

Purity Typically ≥95%

Synthesis of N-Ethyl-2-pentanamine hydrochloride
The synthesis of N-Ethyl-2-pentanamine hydrochloride can be achieved through several

standard organic chemistry transformations. The two primary routes are the N-alkylation of a

primary amine and the reductive amination of a ketone.

Synthesis via N-Alkylation
This method involves the direct alkylation of 2-pentanamine with an ethylating agent, such as

an ethyl halide. The resulting secondary amine is then converted to its hydrochloride salt. A

challenge with this method is the potential for over-alkylation to form a tertiary amine.
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Synthetic Pathway: N-Alkylation

Reactants Reaction Conditions

2-Pentanamine

N-Alkylation

Ethyl Halide (e.g., C2H5Br) Base (e.g., KOH) Solvent (e.g., DMF) Heat

N-Ethyl-2-pentanamine (Free Base)

Acidification

N-Ethyl-2-pentanamine
hydrochloride

HCl

Click to download full resolution via product page

Caption: Synthetic pathway via N-alkylation.

Representative Experimental Protocol for N-Alkylation:

Reaction Setup: To a solution of 2-pentanamine (1.0 eq) in a suitable solvent such as

dimethylformamide (DMF) or toluene, add a base, for example, powdered potassium

hydroxide (1.2 eq).

Addition of Alkylating Agent: Slowly add an ethyl halide like ethyl bromide (1.1 eq) to the

reaction mixture.

Reaction: Heat the mixture to facilitate the nucleophilic substitution reaction. Monitor the

reaction progress using an appropriate technique like Thin Layer Chromatography (TLC) or
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Gas Chromatography-Mass Spectrometry (GC-MS).

Workup: After completion, cool the reaction mixture to room temperature. Filter off any

inorganic salts. The organic phase can be washed with water and brine, then dried over an

anhydrous salt (e.g., Na₂SO₄).

Purification of Free Base: Remove the solvent under reduced pressure. The crude N-Ethyl-2-

pentanamine may require purification by column chromatography to remove any unreacted

starting material and over-alkylated byproducts.

Salt Formation: Dissolve the purified free base in a suitable solvent like diethyl ether or ethyl

acetate. Add a solution of hydrochloric acid (e.g., 2M in diethyl ether) dropwise with stirring

until precipitation is complete.

Isolation: Collect the precipitated N-Ethyl-2-pentanamine hydrochloride by filtration, wash

with cold solvent, and dry under vacuum.

Synthesis via Reductive Amination
Reductive amination is a versatile method for forming amines.[3] It involves the reaction of a

ketone (2-pentanone) with ethylamine to form an intermediate imine, which is then reduced in

situ to the desired secondary amine. This can often be performed as a one-pot reaction.
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Synthetic Pathway: Reductive Amination

Reactants

Reaction Conditions

2-Pentanone

Imine Formation
(in situ)

Ethylamine

Reducing Agent
(e.g., NaBH3CN)

N-Ethyl-2-pentanamine (Free Base)

Acid Catalyst (pH ~5)

Acidification

N-Ethyl-2-pentanamine
hydrochloride

HCl

Click to download full resolution via product page

Caption: Synthetic pathway via reductive amination.

Representative Experimental Protocol for Reductive Amination:

Reaction Setup: In a reaction vessel, dissolve 2-pentanone (1.0 eq) and ethylamine (1.1 eq)

in a suitable solvent such as methanol or dichloromethane.

pH Adjustment: Adjust the pH of the mixture to be weakly acidic (around pH 5) using a mild

acid like acetic acid. This condition favors the formation of the imine intermediate.

Reduction: Add a mild reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or

sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2 eq), portion-wise to the reaction mixture.
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These reagents selectively reduce the imine in the presence of the ketone.

Reaction: Stir the reaction at room temperature until the starting materials are consumed, as

monitored by TLC or GC-MS.

Workup and Purification: Quench the reaction by adding a basic aqueous solution (e.g.,

NaOH solution). Extract the aqueous layer with an organic solvent. The combined organic

layers are then washed, dried, and the solvent is evaporated. The crude product can be

purified by column chromatography.

Salt Formation and Isolation: Follow steps 6 and 7 as described in the N-alkylation protocol

to obtain the hydrochloride salt.

Analytical Methods
The purity and identity of N-Ethyl-2-pentanamine hydrochloride can be assessed using

standard analytical techniques.

General Analytical Workflow

N-Ethyl-2-pentanamine HCl Sample

Purity Analysis Structural Confirmation

HPLC GC-MS NMR Spectroscopy
(¹H, ¹³C) Mass Spectrometry FTIR Spectroscopy

Purity Data
(e.g., % Area) Spectral Data

Click to download full resolution via product page

Caption: General analytical workflow for characterization.
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High-Performance Liquid Chromatography (HPLC)
HPLC is a key technique for assessing the purity of N-Ethyl-2-pentanamine hydrochloride.[4]

Since aliphatic amines lack a strong chromophore, derivatization or the use of specific

detectors is often necessary.

Representative HPLC Method:

Column: A C18 or a mixed-mode column like Primesep A could be suitable.[4]

Mobile Phase: A gradient of acetonitrile and water with an additive like trifluoroacetic acid

(TFA) or formic acid to ensure good peak shape for the amine.

Detection:

UV Detection: After derivatization with a UV-active agent (e.g., dansyl chloride).

Evaporative Light Scattering Detector (ELSD): Suitable for non-chromophoric compounds.

[4]

Mass Spectrometry (LC-MS): Provides both separation and mass information for

identification of the main component and any impurities.

Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is another powerful tool for purity assessment and identification. The hydrochloride salt

would typically be analyzed as its more volatile free base.

Representative GC-MS Method:

Sample Preparation: The sample can be dissolved in a solvent and neutralized with a base,

or the free base can be extracted into an organic solvent.

Column: A standard non-polar or mid-polar capillary column (e.g., DB-5ms).

Carrier Gas: Helium.
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Temperature Program: A temperature gradient starting from a low temperature (e.g., 50 °C)

and ramping up to a higher temperature (e.g., 250 °C) to elute the compound.

Detection: Mass spectrometry to identify the compound based on its mass spectrum and

fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for confirming the chemical structure. ¹H and ¹³C NMR would

provide detailed information about the arrangement of atoms in the molecule.

¹H NMR: Would show distinct signals for the protons on the ethyl and pentyl groups, with

characteristic chemical shifts and splitting patterns.

¹³C NMR: Would show the expected number of carbon signals corresponding to the unique

carbon atoms in the structure.

Biological Activity and Applications
As a secondary amine, N-Ethyl-2-pentanamine hydrochloride serves as a versatile

intermediate in organic synthesis.[4] Its structure is suitable for further functionalization to

create more complex molecules.[4]

While direct therapeutic applications for this specific compound are not widely reported, it is

noted that derivatives of N-Ethyl-2-pentanamine have been explored for potential anti-

inflammatory or analgesic properties.[4] This suggests its utility as a scaffold or building block

in drug discovery pipelines for constructing molecular frameworks that may target various

biological pathways.[4]

Safety and Handling
Detailed toxicological data for N-Ethyl-2-pentanamine hydrochloride is not readily available.

However, as an amine hydrochloride, it may pose hazards such as skin and eye irritation or

respiratory tract irritation. It is imperative to:

Always consult the Safety Data Sheet (SDS) provided by the supplier before use.

Handle the compound in a well-ventilated area, preferably a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid inhalation of dust and direct contact with skin and eyes.

This technical guide provides a consolidated overview of N-Ethyl-2-pentanamine
hydrochloride based on available information. For researchers and scientists, this compound

represents a useful building block for further chemical exploration. Due to the limited publicly

available data, any experimental work should be preceded by a thorough literature search for

any new information and a comprehensive risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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